Cas no 305358-84-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenoxy)acetate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenoxy)acetate
• CAS No: 305358-84-3
• MF: C₁₇H₁₃NO₅
• MW: 311.288824796677
• CID: 5993962
• PubChem ID: 5062982
• Update Time: 2025-05-21

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenoxy)acetate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenoxy)acetate
• 305358-84-3
• EN300-6515063

• Inchi： 1S/C17H13NO5/c1-11-6-2-5-9-14(11)22-10-15(19)23-18-16(20)12-7-3-4-8-13(12)17(18)21/h2-9H,10H2,1H3
• InChI Key： NFQUXYJCIQMFNB-UHFFFAOYSA-N
• SMILES： O(C(COC1C=CC=CC=1C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 311.07937252g/mol
• Monoisotopic Mass: 311.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 467
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 72.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenoxy)acetate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenoxy)acetate (CAS No. 305358-84-3)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenoxy)acetate (CAS No. 305358-84-3) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of an isoindole-1,3-dione core, a phenoxyacetate moiety, and a methyl-substituted phenyl group. This combination of functional groups makes it a subject of interest in pharmaceutical and material science research. The compound's CAS number serves as a universal identifier, ensuring precise communication among researchers and regulatory bodies.

In recent years, the demand for high-performance organic intermediates has surged, driven by advancements in drug discovery and specialty chemicals. 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenoxy)acetate has garnered attention due to its potential applications in bioconjugation and prodrug design. Researchers are exploring its utility in creating targeted drug delivery systems, a hot topic in modern therapeutics. The compound's ability to act as a protecting group or linker in synthetic chemistry further enhances its relevance.

The synthesis of 305358-84-3 typically involves multi-step organic reactions, including esterification and amide bond formation. Its molecular weight and solubility profile are critical parameters for industrial applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity. These methods align with the growing emphasis on quality control in chemical manufacturing, a key concern for regulatory compliance.

From an environmental perspective, the compound's biodegradability and eco-toxicity are under scrutiny, reflecting the global shift toward green chemistry. Innovations in catalytic processes and solvent-free synthesis are being investigated to minimize waste. Such developments resonate with the sustainability goals of the chemical industry, a frequent search topic among professionals and policymakers.

In material science, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenoxy)acetate is studied for its potential role in polymeric coatings and adhesives. Its aromatic and ester functionalities contribute to thermal stability and adhesion properties, making it a candidate for high-performance materials. This aligns with the rising interest in smart materials and advanced composites, frequently searched terms in engineering forums.

Safety data for CAS 305358-84-3 emphasize proper handling under standard laboratory conditions. While not classified as hazardous, adherence to Good Laboratory Practices (GLP) is recommended. This reflects the broader industry focus on occupational health and risk assessment, topics increasingly queried in professional databases.

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 2-(2-methylphenoxy)acetate represents a versatile compound with interdisciplinary applications. Its relevance to drug development, material innovation, and sustainable chemistry ensures continued research interest. As scientific inquiries evolve, this compound is poised to address emerging challenges in life sciences and industrial chemistry.